Cas no 2171284-47-0 (2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid
• CAS No: 2171284-47-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5992248
• PubChem ID: 165579399
• Update Time: 2025-10-28

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid
• 2171284-47-0
• 2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-4-yl}acetic acid
• EN300-1576674

• Inchi： 1S/C26H30N2O5/c1-17(14-24(29)28-12-10-18(11-13-28)15-25(30)31)27-26(32)33-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,27,32)(H,30,31)/t17-/m0/s1
• InChI Key： QWRMWKJFZILXGE-KRWDZBQOSA-N
• SMILES： O=C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid

Introduction to 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic Acid (CAS No. 2171284-47-0)

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171284-47-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its piperidine ring, fluorenylmethoxycarbonyl (Fmoc) protecting group, and chiral center at the 3-position of the butanoyl chain, underscores its potential as a key intermediate in the synthesis of bioactive agents.

The piperidine moiety is a crucial pharmacophore in many drug candidates due to its ability to interact favorably with biological targets such as enzymes and receptors. In 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid, the piperidine ring is further functionalized with an acetic acid side chain, which enhances its solubility and bioavailability. The presence of the Fmoc group is particularly significant, as it serves as an orthogonal protecting group in peptide synthesis, allowing for selective deprotection under mild acidic conditions. This feature makes the compound valuable in the development of peptide-based therapeutics.

The chiral center at the 3-position of the butanoyl chain is a critical aspect of this molecule, as enantiomeric purity is often essential for biological activity. The (3S)-configuration ensures that the compound maintains specific stereochemical interactions with its biological targets, which can significantly influence its efficacy and safety profile. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of enantiomerically pure compounds like this one, facilitating their use in drug discovery programs.

Recent studies have highlighted the potential of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid as a scaffold for developing novel therapeutic agents. Its structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, the fluorenylmethoxycarbonyl group can be used to synthesize peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor stability and rapid degradation.

The acetic acid side chain provides a carboxylic acid functionality that can participate in hydrogen bonding interactions with biological targets. This moiety is also amenable to further derivatization, allowing for the creation of libraries of analogs with tailored properties. The combination of these structural elements makes 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

In addition to its potential as a drug candidate, this compound has applications in research and development as a tool compound for studying enzyme mechanisms and receptor interactions. Its well-defined structure and predictable reactivity make it an excellent candidate for use in biochemical assays and high-throughput screening campaigns. Furthermore, its stereochemical purity ensures that experimental results are not confounded by enantiomeric impurities, providing reliable data for mechanistic studies.

The synthesis of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the protection of amino groups using Fmoc chemistry, installation of the chiral center via asymmetric catalysis or resolution techniques, and final deprotection to yield the free acid form. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both cost and environmental impact.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit desirable properties such as high affinity for target proteins and favorable pharmacokinetic characteristics. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate this promising lead into a viable drug candidate.

In conclusion,2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-y lacetic acid (CAS No. 2171284-47) represents a significant advancement in pharmaceutical chemistry. Its complex structure, functional diversity, and stereochemical precision make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies.